1-Methyl-4-[2-(morpholine-4-carbonyl)morpholin-4-yl]phthalazine

• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: [4-(4-methylphthalazin-1-yl)morpholin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H22N4O3/c1-13-14-4-2-3-5-15(14)17(20-19-13)22-8-11-25-16(12-22)18(23)21-6-9-24-10-7-21/h2-5,16H,6-12H2,1H3
• InChI Key: ARYMDOMFLWSEPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)N3CCOC(C3)C(=O)N4CCOCC4

Description

1-Methyl-4-[2-(morpholine-4-carbonyl)morpholin-4-yl]phthalazine is a complex organic compound featuring a phthalazine core substituted with two morpholine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-4-[2-(morpholine-4-carbonyl)morpholin-4-yl]phthalazine typically involves multi-step organic reactions. One common approach starts with the preparation of the phthalazine core, followed by the introduction of the morpholine rings through nucleophilic substitution reactions. The reaction conditions often require the use of solvents like dichloromethane or tetrahydrofuran, and catalysts such as palladium or copper complexes to facilitate the coupling reactions.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for scalability. This includes using continuous flow reactors to enhance reaction efficiency and yield. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-4-[2-(morpholine-4-carbonyl)morpholin-4-yl]phthalazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, where the morpholine rings can be replaced with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phthalazine derivatives with additional oxygen-containing functional groups, while reduction can lead to fully saturated analogs.

Scientific Research Applications

1-Methyl-4-[2-(morpholine-4-carbonyl)morpholin-4-yl]phthalazine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as polymers or coatings with unique properties.

Mechanism of Action

The mechanism of action of 1-Methyl-4-[2-(morpholine-4-carbonyl)morpholin-4-yl]phthalazine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or altering their function. The exact pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Morpholine: A simpler analog with a single morpholine ring.

Phthalazine: The core structure without the morpholine substitutions.

1-Methylphthalazine: A methyl-substituted phthalazine without additional functional groups.

Uniqueness

1-Methyl-4-[2-(morpholine-4-carbonyl)morpholin-4-yl]phthalazine is unique due to its dual morpholine substitutions, which confer distinct chemical and biological properties. This makes it a versatile compound for various applications, distinguishing it from simpler analogs.